Cas no 1361535-07-0 (2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid
• CAS No: 1361535-07-0
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4914041
• Update Time: 2025-06-15

2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C13H8Cl3NO3/c1-20-12-9(6(13(18)19)4-5-17-12)10-7(14)2-3-8(15)11(10)16/h2-5H,1H3,(H,18,19)
• InChI Key： RTOJRLXDQNETKA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=NC=CC=1C(=O)O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 4.2
• Topological Polar Surface Area: 59.4

Additional information on 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid

Introduction to 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic Acid (CAS No. 1361535-07-0) and Its Emerging Applications in Chemical Biology

2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid, identified by the chemical identifier CAS No. 1361535-07-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure featuring a methoxy group and a trichlorophenyl moiety attached to an isonicotinic acid backbone, exhibits unique chemical and biological properties that make it a promising candidate for various applications.

The structural framework of 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid consists of a central isonicotinic acid core, which is a well-known scaffold in medicinal chemistry due to its resemblance to nicotinic acid and its derivatives. The presence of the methoxy group at the 2-position and the trichlorophenyl group at the 3-position introduces additional functional diversity, enabling the compound to interact with biological targets in novel ways. This structural design not only enhances its solubility and bioavailability but also modulates its binding affinity to specific enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid. Its unique structural features have prompted researchers to investigate its role in modulating inflammatory pathways, particularly in conditions where excessive inflammation contributes to disease progression. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by interacting with key signaling molecules involved in the inflammatory response.

One of the most intriguing aspects of 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid is its potential as a scaffold for drug development. The combination of the methoxy and trichlorophenyl groups provides multiple sites for chemical modification, allowing for the synthesis of analogs with tailored biological activities. This flexibility has enabled researchers to design derivatives that are more potent or selective in targeting specific disease-related pathways. For instance, modifications at the 5-position of the isonicotinic acid core have been explored to enhance binding affinity to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are critical in mediating inflammatory responses.

The trichlorophenyl moiety in 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid also contributes to its pharmacological profile by influencing its metabolic stability and distribution within biological systems. Chlorinated aromatic compounds are known for their ability to penetrate biological membranes effectively, which can be advantageous for drug delivery. Additionally, the electron-withdrawing nature of the chlorine atoms can enhance the reactivity of certain functional groups within the molecule, facilitating interactions with biological targets.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid as a drug candidate. Molecular docking studies have been employed to predict its binding interactions with various proteins involved in inflammation and other disease processes. These studies have provided valuable insights into how different parts of the molecule interact with biological targets at an atomic level, guiding the design of more effective derivatives.

In addition to its potential as an anti-inflammatory agent, 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid has also been investigated for its antimicrobial properties. The structural features of this compound make it capable of disrupting bacterial cell membranes or inhibiting key enzymatic processes essential for bacterial survival. This has opened up new avenues for developing novel antimicrobial therapies against resistant bacterial strains.

The synthesis of 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic ring system present in this compound.

The pharmacokinetic profile of 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid is another area of active research. Studies have focused on understanding how this compound is absorbed, distributed, metabolized, and excreted by the body. These insights are crucial for optimizing dosing regimens and minimizing potential adverse effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing metabolites and identifying pathways involved in drug metabolism.

The potential therapeutic applications of 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid extend beyond inflammation and antimicrobial infections. Emerging research suggests that this compound may also play a role in modulating neurological disorders by interacting with neurotransmitter receptors or enzymes involved in synaptic transmission. The ability of this molecule to cross the blood-brain barrier makes it an attractive candidate for developing treatments targeting central nervous system disorders.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the research on 2-Methoxy-3-(2,3,6-trichlorophenyl)isonicotinic acid. These partnerships facilitate the sharing of resources and expertise, enabling more comprehensive studies on its pharmacological properties and potential therapeutic applications. Such collaborations are essential for translating laboratory findings into clinical trials and ultimately bringing new treatments to patients suffering from various diseases.

In conclusion, 2-Methoxy-3-(2, 3, 6-trichlorophenyl) isonicotinic acid (CAS No. 1361535-07-0 ) represents a promising compound with diverse pharmacological applications. Its unique structural features make it a valuable scaffold for drug development，particularly in areas such as anti-inflammation、antimicrobial therapy，and neurological disorders。Ongoing research continues to uncover new possibilities for utilizing this compound，and collaborative efforts between researchers are paving the way for innovative treatments that could benefit patients worldwide.